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Compound of Interest

Compound Name: 2-Fluoro-5-iodobenzyl chloride
CAS No.: 1261749-34-1
Cat. No.: B1383543
Get Quote
. J

Chemical Identity & Significance

2-Fluoro-5-iodobenzyl chloride is a high-value bifunctional intermediate used primarily in
medicinal chemistry for the synthesis of complex pharmacophores. Its structural utility lies in its
orthogonal reactivity:

» Benzyl Chloride Moiety (

): A highly reactive electrophile susceptible to nucleophilic substitution (
), enabling the attachment of amines, thiols, or alkoxides.

¢ Aryl lodide Moiety (

): A prime candidate for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura,
Sonogashira, Heck), allowing for downstream scaffold elaboration.

¢ Aryl Fluoride Moiety (

): Modulates metabolic stability and lipophilicity, often serving as a bioisostere in drug design.
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Property Data

CAS Number 1261749-34-1

Molecular Formula

Molecular Weight 270.47 g/mol

) Solid (low melting) or Liquid (depending on
Physical State )
purity/temperature)

Soluble in DCM, THF, Ethyl Acetate; Reacts with

Solubility )
water.

Hazard Profiling & Toxicology

Warning: This compound is an alkylating agent and a lachrymator. It must be handled with the

assumption that it shares the severe toxicity profile of its parent compound, benzyl chloride.

Core Hazards (GHS Classification Extrapolated)

Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.[1] The
benzylic chloride hydrolyzes on contact with moisture in tissues to form hydrochloric acid
(HCI).

Serious Eye Damage (Category 1): Irreversible corneal damage is possible upon exposure.

Specific Target Organ Toxicity (Single Exposure - Category 3): Respiratory tract irritation.
Inhalation of vapors or dust can cause severe pulmonary edema.

Carcinogenicity (Suspect - Category 1B/2): As an alkylating agent, it has the potential to
interact with DNA. Treat as a potential mutagen/carcinogen.

Lachrymator: Induces immediate, severe tearing and respiratory distress at low
concentrations.

Reactivity Hazards

Hydrolysis: Reacts rapidly with water/moisture to release HCI gas and form 2-fluoro-5-
iodobenzyl alcohol.
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o Thermal Decomposition: May release toxic fumes of Hydrogen Fluoride (HF), Hydrogen

lodide (HI), Hydrogen Chloride (HCI), and Phosgene if heated to decomposition.
Engineering Controls & Personal Protective
Equipment (PPE)

Standard laboratory PPE is insufficient for benzyl chlorides due to their rapid permeation
through common glove materials.

PPE Selection Protocol

o Respiratory: Work strictly within a certified chemical fume hood. If handling outside a hood
(e.g., spill cleanup), a full-face respirator with multi-gas cartridges (Organic Vapor/Acid Gas)
is mandatory.

» Hand Protection (Critical):

o Primary Layer: Silver Shield® (Laminate) or Viton® gloves. Nitrile gloves offer poor
protection against benzyl chlorides (breakthrough < 5 minutes).

o Secondary Layer: Disposable Nitrile gloves worn over the laminate gloves for dexterity
and outer contamination control.

o Eye/Face: Chemical splash goggles + Face shield. Safety glasses are inadequate for
lachrymators.

Engineering Controls

e Fume Hood: Operate with sash at the lowest possible position. Verify face velocity > 100
fpm.

¢ Inert Atmosphere: Handle under Nitrogen (
) or Argon (

) to prevent hydrolysis and degradation.

Experimental Protocols
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A. Synthesis Setup (Nucleophilic Substitution)

Objective: Attaching a nucleophile (e.g., an amine) to the benzylic position.

Pre-requisite: All glassware must be oven-dried.

Preparation: Purge the reaction vessel with Argon. Dissolve 2-Fluoro-5-iodobenzyl
chloride in anhydrous solvent (DCM or THF).

Addition: Add the nucleophile and a non-nucleophilic base (e.g., DIPEA or

) at
to control the exotherm.

Monitoring: Monitor via TLC (Thin Layer Chromatography). Do not smell the reaction mixture.

Quenching: Quench with saturated aqueous

or water slowly to neutralize excess reagent.

B. Waste Disposal & Deactivation

Never dispose of active benzyl chloride directly into organic waste. It must be chemically

deactivated first.

Deactivation Solution: Prepare a solution of 10% aqueous ammonia (

) or 10% NaOH.

Procedure: Slowly add the waste benzyl chloride solution to the deactivation bath. Stir for 24
hours.

Mechanism: This converts the toxic alkyl chloride into the benign benzyl alcohol and
inorganic halide salts.

Verification: Check pH to ensure basicity before disposal into halogenated waste streams.

Visualizations
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Figure 1: Safe Handling Workflow

This decision tree outlines the critical steps for handling lachrymatory alkylating agents.

Start: Handling 2-Fluoro-5-iodobenzyl chloride

Risk Assessment:
Lachrymator + Alkylator

PPE Selection:
Silver Shield Gloves + Goggles + Face Shield

Engineering Controls:
Fume Hood (Face Velocity > 100 fpm)

Handling:
Inert Atmsophere (N2/Ar)
Avoid Moisture

Emergency: Spill?

Evacuate Area

Don Full PPE (Resp) o (End of Work)
Absorb & Quench

Disposal:
Quench with 10% NH40OH
Dispose as Halogenated Waste
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Click to download full resolution via product page

Caption: Operational workflow for handling high-hazard benzyl chlorides, emphasizing PPE
and emergency decision points.

Figure 2: Degradation & Quenching Pathway

Understanding the hydrolysis pathway is essential for stability management and waste
quenching.

2-Fluoro-5-iodobenzyl chloride
(Active Toxicant) |

Transition State |
(Hydrolysis) }\>
“““““““ HCI / CI-

(Acidic Byproduct)

Click to download full resolution via product page

Caption: Hydrolysis mechanism converting the toxic chloride to the corresponding alcohol, the
basis for decontamination.

Emergency Response (Spills)

In the event of a spill outside the fume hood:

o Evacuate: Immediate evacuation of the lab. The lachrymatory effect will disorient personnel.
» Ventilate: Allow the room air to exchange (10-15 mins) if safe to do so remotely.

e Re-entry: Only trained personnel wearing Self-Contained Breathing Apparatus (SCBA) or
Full-Face Respirators should enter.

o Neutralization: Cover the spill with a 1:1 mixture of soda ash (

) and clay absorbent.

o Clean: Scoop material into a wide-mouth jar and treat with aqueous ammonia.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1383543/docs?utm_src=pdf-body-img#technical-guide-2-fluoro-5-iodobenzyl-chloride-safety-handling
https://www.benchchem.com/product/b1383543/docs?utm_src=pdf-body-img#technical-guide-2-fluoro-5-iodobenzyl-chloride-safety-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1383543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Storage & Stability

e Temperature: Store at

(Refrigerated).

 Light: Protect from light (amber glass or foil-wrapped). The Carbon-lodine bond is
photosensitive and will degrade over time, liberating lodine (

) and turning the solid purple/brown.

o Atmosphere: Store under Nitrogen/Argon. Moisture will hydrolyze the chloride, releasing HCI
which further catalyzes degradation (autocatalytic decomposition).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: 2-Fluoro-5-iodobenzyl Chloride Safety
& Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1383543/docs#technical-guide-2-fluoro-5-iodobenzyl-
chloride-safety-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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